Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI)

• CAS RN: 183134-62-5
• Molecular Formula: C7H10O4
• Molecular Weight: 158.15 g/mol
• IUPAC Name: (1R)-1-hydroxy-3-oxocyclohexane-1-carboxylic acid
• InChI: InChI=1S/C7H10O4/c8-5-2-1-3-7(11,4-5)6(9)10/h11H,1-4H2,(H,9,10)/t7-/m1/s1
• InChI Key: QZOBNEHDAKPZRP-SSDOTTSWSA-N
• Isomeric SMILES: C1CC(=O)C[C@](C1)(C(=O)O)O
• SMILES: C1CC(=O)CC(C1)(C(=O)O)O
• synonyms: Cyclohexanecarboxylic acid, 1-hydroxy-3-oxo-, (R)- (9CI)

Description

Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) is a chiral molecule belonging to the family of β-keto acids. It has been widely studied for its potential applications in the fields of medicine, pharmacology, and biochemistry.

Scientific Research Applications

Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) has been extensively studied for its potential applications in the fields of medicine, pharmacology, and biochemistry. It has been shown to exhibit antiviral, antibacterial, and antifungal properties, making it a potential candidate for the development of new drugs. It has also been studied for its potential use as a chiral building block in the synthesis of pharmaceuticals.

Mechanism Of Action

Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) is believed to exert its biological effects through the inhibition of enzymes involved in various metabolic pathways. It has been shown to inhibit the activity of acetyl-CoA carboxylase, an enzyme involved in fatty acid synthesis, and 3-hydroxy-3-methylglutaryl-CoA reductase, an enzyme involved in cholesterol synthesis. It has also been shown to inhibit the growth of various microorganisms by interfering with their metabolic processes.

Biochemical And Physiological Effects

Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of triglycerides and cholesterol in the blood, making it a potential candidate for the treatment of hyperlipidemia. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages And Limitations For Lab Experiments

One of the main advantages of Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) is its chiral nature, which makes it a useful building block for the synthesis of chiral pharmaceuticals. However, its low solubility in water and its tendency to form crystals can make it difficult to work with in the laboratory.

Future Directions

There are several potential future directions for the study of Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI). One area of research is the development of new drugs based on its antiviral, antibacterial, and antifungal properties. Another area of research is the development of new chiral building blocks for the synthesis of pharmaceuticals. Additionally, further studies are needed to fully understand the mechanism of action of Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) and its potential applications in the treatment of various diseases.

Synthesis Methods

Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) can be synthesized through various methods, including the oxidation of cyclohexanone with potassium permanganate, the hydrolysis of 1-benzoylcyclohexan-1-ol, and the oxidation of 1-benzoylcyclohexan-1-ol with potassium permanganate. However, the most common method for synthesizing Cyclohexanecarboxylicacid, 1-hydroxy-3-oxo-, (R)-(9CI) is the resolution of racemic 1-hydroxy-3-oxocyclohexane carboxylic acid using a chiral resolving agent such as (R)-1-phenylethylamine.